Cas no 1227490-53-0 (5-Bromo-6-fluoropyridine-2-methanol)

• Product Name: 5-Bromo-6-fluoropyridine-2-methanol
• CAS No: 1227490-53-0
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4927577
• Update Time: 2025-05-21

5-Bromo-6-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• BrC=1C=CC(=NC=1F)CO
• 5-Bromo-6-fluoropyridine-2-methanol

• Inchi： 1S/C6H5BrFNO/c7-5-2-1-4(3-10)9-6(5)8/h1-2,10H,3H2
• InChI Key： PBOLAHYPRVKMJA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-6-fluoropyridine-2-methanol

Comprehensive Overview of 5-Bromo-6-fluoropyridine-2-methanol (CAS No. 1227490-53-0)

5-Bromo-6-fluoropyridine-2-methanol (CAS No. 1227490-53-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique bromine and fluorine substitutions, which enhance its reactivity and potential applications in drug discovery. The compound's molecular structure, featuring a hydroxymethyl group at the 2-position, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated pyridines like 5-Bromo-6-fluoropyridine-2-methanol has surged due to their role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential applications in cancer therapeutics and central nervous system (CNS) drug development, aligning with current trends in precision medicine. The compound's fluorine atom contributes to improved metabolic stability, a key factor in modern drug design.

The synthesis of 5-Bromo-6-fluoropyridine-2-methanol typically involves multi-step reactions, including halogenation and hydroxymethylation processes. Its CAS No. 1227490-53-0 serves as a unique identifier in chemical databases, facilitating procurement for academic and industrial laboratories. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to verify its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing the pharmaceutical industry's push toward environmentally friendly processes. Its stability under various conditions also makes it suitable for high-throughput screening in drug discovery platforms.

Frequently asked questions about 5-Bromo-6-fluoropyridine-2-methanol include inquiries about its solubility profile (notably in DMSO and methanol), storage conditions (recommended at 2-8°C), and compatibility with cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties make it valuable for constructing aryl-aryl bonds in medicinal chemistry.

Emerging applications of this compound extend to material science, where its electron-withdrawing groups contribute to the development of organic semiconductors. This interdisciplinary potential reflects broader trends in convergence research, bridging chemistry with electronics and nanotechnology. Regulatory-compliant suppliers provide analytical certificates to ensure compliance with global standards like REACH and GMP.

In summary, 5-Bromo-6-fluoropyridine-2-methanol (CAS No. 1227490-53-0) represents a critical building block in modern synthetic chemistry. Its dual functionality as a pharmaceutical intermediate and material science component underscores its importance in advancing both healthcare and technology sectors. Ongoing research continues to uncover novel applications, solidifying its position in the fine chemicals market.